1-(3-chlorophenyl)-N-(3-(1-hydroxyethyl)phenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(3-chlorophenyl)-N-[3-(1-hydroxyethyl)phenyl]-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C18H17ClN4O2/c1-11-17(21-22-23(11)16-8-4-6-14(19)10-16)18(25)20-15-7-3-5-13(9-15)12(2)24/h3-10,12,24H,1-2H3,(H,20,25)
• InChI Key: LKQYBJZZYBAXAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC(=CC=C2)Cl)C(=O)NC3=CC=CC(=C3)C(C)O
• Molecular Formula: C18H17ClN4O2
• Molecular Weight: 356.8 g/mol

Description

1-(3-chlorophenyl)-N-(3-(1-hydroxyethyl)phenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C18H17ClN4O2 and its molecular weight is 356.81. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Activities

Research has shown that triazole derivatives, such as the one , possess valuable pharmacological properties, including anti-convulsive activity. These compounds are useful in the treatment of epilepsy and conditions of tension and agitation, indicating their potential as anticonvulsant agents (Shelton, 1981).

Antimicrobial Agents

A clubbed quinazolinone and 4-thiazolidinone series, including structures similar to the query compound, have been synthesized and tested for antimicrobial activities against a range of bacteria and fungi. These compounds have shown significant in vitro antibacterial and antifungal activities, suggesting their potential as antimicrobial agents (Desai, Dodiya, & Shihora, 2011).

Synthesis and Molecular Structure Analysis

Some new (S)-1-aryl-N-(1-hydroxy-3-phenylpropan-2-yl)-5-methyl-1H-1,2,3-triazole-4-carboxamides have been synthesized. Their molecular conformation and packing are stabilized by intermolecular and intramolecular hydrogen bonds, demonstrating the compound's structural versatility and potential for further pharmaceutical development (Shen, Chen, Wu, & Dong, 2013).

Antibacterial and Cytotoxic Activities

New β-carboline derivatives possessing a 1,2,3-triazole ring have been synthesized and evaluated for their cytotoxic and antibacterial activities. Some of these compounds showed high cytotoxic activity against various cancer cell lines and excellent antibacterial activity, highlighting their potential in developing new therapeutic agents (Salehi et al., 2016).

Antitumor Properties

Triazole derivatives have been identified as potential antitumor agents, with specific compounds showing curative activity against certain leukemia lines. This research opens up possibilities for the development of new cancer treatments based on triazole chemistry (Stevens et al., 1984).